6-Bromo-1,5-dimethyl-1H-benzo[d][1,2,3]triazole

• IUPAC Name: 6-bromo-1,5-dimethylbenzotriazole
• InChI: InChI=1S/C8H8BrN3/c1-5-3-7-8(4-6(5)9)12(2)11-10-7/h3-4H,1-2H3
• InChI Key: DEZRMCJPYHDQMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Br)N(N=N2)C
• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol

Description

“6-Bromo-1,5-dimethyl-1H-benzo[d][1,2,3]triazole” is a chemical compound. It’s a derivative of benzotriazole, a heterocyclic compound with the chemical formula C6H5N3. Benzotriazole’s five-membered ring contains three consecutive nitrogen atoms.

Synthesis Analysis

The synthesis of benzotriazole, a related compound, involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath.

Molecular Structure Analysis

1,2,3-Triazole is an unsaturated, π-excessive, five-membered heterocycle with a 6π delocalized electron ring system which gives it an aromatic character. 1,2,3-Triazole is made up of three nitrogens and two carbons. All five atoms are sp2-hybridized.

Chemical Reactions Analysis

Benzotriazole, a related compound, can act either as an acid or base. It can also bind to other species, utilizing the lone pair electrons. Applying this property, benzotriazole can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Scientific Research Applications

Anti-inflammatory Properties

Compounds structurally related to 6-Bromo-1,5-dimethyl-1H-benzo[d][1,2,3]triazole, such as benzodiazepine derivatives, have demonstrated potential anti-inflammatory properties. These compounds significantly inhibited leukocyte recruitment in a mouse model of local inflammation, notably reducing pro-inflammatory cytokine production like interleukin-6 and prostaglandin E(2) (Fruscella et al., 2001).

Pharmacological Activity

Some triazolo-benzodiazepine derivatives, sharing a similar structural framework with 6-Bromo-1,5-dimethyl-1H-benzo[d][1,2,3]triazole, have been synthesized and evaluated for their pharmacological activities. These include potential anticonvulsant and antidepressant activities, with particular compounds showing promise in animal models (Song et al., 2017).

Selective Antagonists

Certain 1,2,4-triazole derivatives, which are structurally akin to 6-Bromo-1,5-dimethyl-1H-benzo[d][1,2,3]triazole, have demonstrated selective antagonism of strychnine-induced convulsions in mice. This indicates a potential application as antispastic agents, hinting at interactions with glycine receptors or the GABAA receptor (Kane et al., 1994).

Eosinophilia Inhibitors

In the pursuit of eosinophilia inhibitors, a series of inhibitors including 1,2,4-triazole and triazolo[1,5-a]-1,3,5-triazine derivatives were synthesized. These compounds, sharing structural similarities with 6-Bromo-1,5-dimethyl-1H-benzo[d][1,2,3]triazole, showed inhibitory activity on airway eosinophilia models, suggesting potential applications in treating conditions like asthma or other eosinophil-related disorders (Akahoshi et al., 1998).

Future Directions

1,2,3-Triazole scaffolds are not obtained in nature, but they are still intensely investigated by synthetic chemists in various fields due to their excellent properties and green synthetic routes. Constant developments indicate that 1,2,3-triazoles will help lead to future organic synthesis and are useful for creating molecular libraries of various functionalized 1,2,3-triazoles.